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6-Ethynyl-4,4-
Compound Name:
dimethylthiochroman

Cat. No. B053520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 6-Ethynyl-4,4-
dimethylthiochroman, a key intermediate in the preparation of various pharmaceutical
compounds.[1] The document details a well-established synthetic pathway, including
experimental protocols and quantitative data for each step.

Synthetic Pathway Overview

The synthesis of 6-Ethynyl-4,4-dimethylthiochroman can be achieved through a multi-step
process commencing with the reaction of thiophenol with 1-bromo-3-methyl-2-butene. The
resulting sulfide undergoes an intramolecular cyclization to form the core thiochroman
structure. Subsequent Friedel-Crafts acylation introduces an acetyl group at the 6-position,
which is then converted to the desired ethynyl functionality. An alternative, though less detailed
in the literature, involves a Sonogashira coupling of a 6-halogenated or 6-triflated 4,4-
dimethylthiochroman with a protected acetylene.

This guide will focus on the more thoroughly documented route proceeding via the 6-acetyl
intermediate.

Quantitative Data Summary
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The following tables summarize the key quantitative data for the intermediates and the final

product in the synthesis of 6-Ethynyl-4,4-dimethylthiochroman.

Table 1: Physicochemical Properties of 6-Ethynyl-4,4-dimethylthiochroman

Property Value Reference
CAS Number 118292-06-1 [2][3]
Molecular Formula Ci13H14S [2]
Molecular Weight 202.32 g/mol [2]
Appearance Colorless to pale yellow solid [2]

Melting Point 69-72 °C [2]

Boiling Point 299 °C [2]

Flash Point 128 °C [2]

Table 2: Reaction Yields and Key Spectroscopic Data
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'H NMR Data
Step Product Yield (CDCls, 250 Reference
MHz)
Phenyl-3-
1 methylbut-2-enyl Not specified Not available [4]
sulfide
4,4-
2 dimethylthiochro Not specified Not available [4]
man
6-Acetyl-4,4-
3 dimethylthiochro Not specified Not available [4]
man
3-(4,4-
dimethylthiochro
4 man-6-yl)-3- Not specified Not available [4]
chloro-2-
propene-1-al
0 1.35 (s, 6H),
1.95 (m, 2H),
3.05 (m, 2H),
6-Ethynyl-4,4- 3.15 (s, 1H), 7.13
) ) 85% (for a
5 dimethylthiochro ] (d, J=8.6 Hz, [4][5]
related reaction)
man 1H), 7.58 (dd,
J=8.6, 2.0 Hz,
1H), 7.99 (d,
J=2.0 Hz, 1H)

Experimental Protocols

The following protocols are adapted from established synthetic procedures.[4]

Step 1: Synthesis of Phenyl-3-methylbut-2-enyl sulfide
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» To a suitable reaction vessel, add thiophenol, a strong base (e.g., sodium hydroxide) in
equimolar amounts, and a solvent mixture of ethylene dichloride (EDC) and methanol.

e Heat the mixture to reflux.
e Add 1-bromo-3-methyl-2-butene in an equimolar amount to the refluxing mixture.
o Continue refluxing for approximately 8 to 12 hours.

 After cooling, the product, phenyl-3-methylbut-2-enyl sulfide, will be present in the EDC
layer. This solution can be used directly in the next step without further purification.

Step 2: Synthesis of 4,4-dimethylthiochroman

» To the EDC solution containing phenyl-3-methylbut-2-enyl sulfide from the previous step, add
phosphorous pentoxide and orthophosphoric acid.

o Heat the reaction mixture to reflux with stirring for 8 to 12 hours to facilitate the
intramolecular cyclization.

o Upon completion, the resulting 4,4-dimethylthiochroman is contained within the EDC layer
and can be carried forward without purification.

Step 3: Synthesis of 6-Acetyl-4,4-dimethylthiochroman

¢ To the EDC solution of 4,4-dimethylthiochroman, add acetyl chloride and a Lewis acid
catalyst such as aluminum chloride.

 Stir the reaction mixture for 30 minutes to 3 hours at a temperature between -10 °C and 10
°C.

¢ Quench the reaction. The product, 6-acetyl-4,4-dimethylthiochroman, will be in the EDC layer
and can be used in the subsequent step without further purification.

Step 4: Synthesis of 3-(4,4-dimethylthiochroman-6-yl)-3-
chloro-2-propene-1-al

 In a separate vessel, cool dimethylformamide (DMF) to between -5 °C and 0 °C.
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Slowly add phosphorus oxychloride to the cooled DMF.

To this Vilsmeier reagent, add the 6-acetyl-4,4-dimethylthiochroman from the previous step.

Allow the reaction to proceed for 8 to 10 hours at a temperature between 10 °C and 15 °C.

Quench the reaction by adding the mixture to cold water containing sodium acetate.

Step 5: Synthesis of 6-Ethynyl-4,4-dimethylthiochroman

o Prepare a solution of sodium hydroxide in water and heat it to 80-90 °C.

e To the hot sodium hydroxide solution, add a solution of 3-(4,4-dimethylthiochroman-6-yl)-3-
chloro-2-propene-1-al in 1,4-dioxane dropwise with vigorous stirring.

e Maintain the reaction temperature at 80-90 °C for approximately 2 hours.

» After cooling, the crude product can be extracted with a suitable organic solvent (e.g., ethyl
acetate).

» Purify the crude product by column chromatography to yield 6-Ethynyl-4,4-
dimethylthiochroman.

Synthetic Pathway Diagram

Caption: Synthetic pathway for 6-Ethynyl-4,4-dimethylthiochroman.

Alternative Synthetic Approach: Sonogashira
Coupling

An alternative and potentially more convergent route to 6-Ethynyl-4,4-dimethylthiochroman
involves the Sonogashira coupling of a suitable precursor with a protected alkyne.
Commercially available 6-Bromo-4,4-dimethylthiochroman serves as an ideal starting material
for this approach.

The general workflow for this alternative synthesis is depicted below.

Caption: Sonogashira coupling route to 6-Ethynyl-4,4-dimethylthiochroman.
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This guide provides a foundational understanding of the synthesis of 6-Ethynyl-4,4-
dimethylthiochroman. Researchers are encouraged to consult the primary literature for
further details and optimization of the described procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

